Cas no 517870-29-0 (methyl 3-(2-methylpropyl)-1H-pyrazole-5-carboxylate)

Methyl 3-(2-methylpropyl)-1H-pyrazole-5-carboxylate is a versatile pyrazole-based ester compound with significant applications in pharmaceutical and agrochemical research. Its structure features a carboxylate ester group at the 5-position and a 2-methylpropyl substituent at the 3-position of the pyrazole ring, enhancing its reactivity and potential as a synthetic intermediate. This compound exhibits favorable stability under standard conditions and demonstrates compatibility with various organic transformations, making it valuable for the synthesis of heterocyclic derivatives. Its well-defined molecular framework allows for precise modifications, facilitating the development of bioactive molecules. The compound's purity and consistent performance make it a reliable choice for medicinal chemistry and material science applications.

methyl 3-(2-methylpropyl)-1H-pyrazole-5-carboxylate structure

517870-29-0 structure

Product Name:methyl 3-(2-methylpropyl)-1H-pyrazole-5-carboxylate

CAS No:517870-29-0

MF:C₉H₁₄N₂O₂

MW:182.219662189484

MDL:MFCD20231535

CID:829594

PubChem ID:4385695

Update Time:2025-07-02

methyl 3-(2-methylpropyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-isobutyl-1H-pyrazole-5-carboxylate
- methyl 5-(2-methylpropyl)-1H-pyrazole-3-carboxylate
- methyl 3-(2-methylpropyl)-1H-pyrazole-5-carboxylate
- EN300-8173409
- AKOS015997321
- methyl3-isobutyl-1H-pyrazole-5-carboxylate
- VS-11832
- DB-014867
- STL373196
- D86228
- 517870-29-0
- DTXSID50402712
- BBL033125
- MDL： MFCD20231535
- Inchi： 1S/C9H14N2O2/c1-6(2)4-7-5-8(11-10-7)9(12)13-3/h5-6H,4H2,1-3H3,(H,10,11)
- InChI Key： IVPIXBYEPVQRDR-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=C(CC(C)C)NN=1)=O

Computed Properties

Exact Mass: 182.105527694g/mol
Monoisotopic Mass: 182.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 55Å²

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